Cas no 98959-89-8 (4-(Ethanesulfonyl)PhenylMethanamine Hydrochloride)

4-(Ethanesulfonyl)PhenylMethanamine Hydrochloride is a specialized organic compound featuring a phenylmethanamine core substituted with an ethanesulfonyl group at the para position, in its hydrochloride salt form. This structure imparts distinct physicochemical properties, making it valuable in pharmaceutical and chemical research. The ethanesulfonyl moiety enhances solubility and stability, while the hydrochloride salt improves handling and storage. Its well-defined molecular architecture allows for precise applications in medicinal chemistry, particularly as an intermediate in the synthesis of bioactive molecules. The compound’s high purity and consistent quality ensure reliability in experimental and industrial processes, supporting advancements in drug discovery and development.
4-(Ethanesulfonyl)PhenylMethanamine Hydrochloride structure
98959-89-8 structure
Product Name:4-(Ethanesulfonyl)PhenylMethanamine Hydrochloride
CAS No:98959-89-8
MF:C9H14ClNO2S
MW:235.7310
MDL:MFCD28118402
CID:2360017
PubChem ID:86811677
Update Time:2025-06-07

4-(Ethanesulfonyl)PhenylMethanamine Hydrochloride Chemical and Physical Properties

Names and Identifiers

    • (4-(ethylsulfonyl)phenyl)methanamine hydrochloride
    • [4-(Ethanesulfonyl)phenyl]methanamine hydrochloride
    • KXPRDHZTUZNMQT-UHFFFAOYSA-N
    • TZ000633
    • AK195045
    • (4-(ethylsulfonyl)phenyl)methanamine HCl salt
    • (4-ethylsulfonylphenyl)methanamine;hydrochloride
    • [4-(ETHANESULFONYL)PHENYL]METHANAMINE HCL
    • 1-[4-(ethanesulfonyl)phenyl]methanamine hydrochloride
    • 4-Ethanesulfonyl-benzylamine hydrochloride
    • [4-(Ethanesulfonyl)phenyl]methanaminehydrochloride
    • YDA95989
    • AKOS026672364
    • MFCD28118402
    • AS-68723
    • SCHEMBL17711752
    • EN300-183083
    • 98959-89-8
    • DB-123450
    • W11918
    • CS-0151411
    • 4-(Ethanesulfonyl)PhenylMethanamine Hydrochloride
    • MDL: MFCD28118402
    • Inchi: 1S/C9H13NO2S.ClH/c1-2-13(11,12)9-5-3-8(7-10)4-6-9;/h3-6H,2,7,10H2,1H3;1H
    • InChI Key: KXPRDHZTUZNMQT-UHFFFAOYSA-N
    • SMILES: Cl[H].S(C([H])([H])C([H])([H])[H])(C1C([H])=C([H])C(C([H])([H])N([H])[H])=C([H])C=1[H])(=O)=O

Computed Properties

  • Exact Mass: 235.0433776g/mol
  • Monoisotopic Mass: 235.0433776g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 235
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 68.5

4-(Ethanesulfonyl)PhenylMethanamine Hydrochloride Security Information

4-(Ethanesulfonyl)PhenylMethanamine Hydrochloride Pricemore >>

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